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Compound of Interest

Compound Name: CG428

Cat. No.: B11929720

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two distinct therapeutic agents identified as
CG428 and their effects on cell proliferation. One is a targeted anti-cancer agent, a
Tropomyosin Receptor Kinase (TRK) degrader, while the other is a botanical lotion for hair
recovery. This document summarizes publicly available experimental data to offer an
independent validation of their respective impacts on cell proliferation.

Section 1: CG428 - The TRK Degrader for Anti-
Cancer Applications

CG428 is a potent and selective TRK Protidegradingtac (PROTAC) that has demonstrated anti-
tumor activity. It functions by inducing the degradation of TRK fusion proteins, which are
oncogenic drivers in various cancers.

Mechanism of Action

CG428 induces the degradation of the TPM3-TRKA fusion protein and inhibits the downstream
PLCy1 signaling pathway, which is crucial for cell proliferation and survival in cancer cells
harboring TRK fusions.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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